1,2,3,4-Tetrachlorobenzene 1,2,3,4-Tetrachlorobenzene 1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992)
1,2,3,4-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2 , 3 and 4.
Brand Name: Vulcanchem
CAS No.: 634-66-2
VCID: VC0165215
InChI: InChI=1S/C6H2Cl4/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
SMILES: C1=CC(=C(C(=C1Cl)Cl)Cl)Cl
Molecular Formula: C6H2Cl4
Molecular Weight: 215.9 g/mol

1,2,3,4-Tetrachlorobenzene

CAS No.: 634-66-2

Reference Standards

VCID: VC0165215

Molecular Formula: C6H2Cl4

Molecular Weight: 215.9 g/mol

1,2,3,4-Tetrachlorobenzene - 634-66-2

CAS No. 634-66-2
Product Name 1,2,3,4-Tetrachlorobenzene
Molecular Formula C6H2Cl4
Molecular Weight 215.9 g/mol
IUPAC Name 1,2,3,4-tetrachlorobenzene
Standard InChI InChI=1S/C6H2Cl4/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
Standard InChIKey GBDZXPJXOMHESU-UHFFFAOYSA-N
SMILES C1=CC(=C(C(=C1Cl)Cl)Cl)Cl
Canonical SMILES C1=CC(=C(C(=C1Cl)Cl)Cl)Cl
Boiling Point 489 °F at 760 mm Hg (NTP, 1992)
254.0 °C
254 °C @ 760 MM HG
Colorform Colorless needles
Density 1.70 kg/l
Flash Point greater than 235 °F (NTP, 1992)
Melting Point 113 to 115 °F (NTP, 1992)
47.5 °C
Physical Description 1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992)
Description 1,2,3,4-tetrachlorobenzene appears as white to off-white crystals. (NTP, 1992)
1,2,3,4-tetrachlorobenzene is a tetrachlorobenzene carrying chloro groups at positions 1, 2 , 3 and 4.
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
2.74e-05 M
Slightly soluble in ethanol; very soluble in ether and carbon disulfide.
In water, 5.92 mg/l at 25 °C.
Synonyms 1,2,3,4-tetrachlorobenzene
Vapor Pressure 1 mm Hg at 155.3 °F ; 5 mm Hg at 211.3° F; 760 mm Hg at 489° F (NTP, 1992)
0.04 mmHg
3.9X10-2 mm Hg at 25 °C
PubChem Compound 12463
Last Modified Nov 11 2021
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